Cas no 4289-97-8 (N-Formyl-L-valine)
N-Formyl-L-valine is a modified amino acid derivative where the amino group of L-valine is formylated. This compound is primarily utilized in peptide synthesis and biochemical research, serving as a protective group for the N-terminus of valine to prevent unwanted side reactions during coupling steps. Its key advantages include enhanced stability under acidic conditions and improved solubility in organic solvents, facilitating efficient solid-phase peptide synthesis. The formyl group can be selectively removed under mild conditions, making it a versatile intermediate in the production of complex peptides. N-Formyl-L-valine is also of interest in studies involving formylated peptides' biological roles, particularly in immune responses.
N-Formyl-L-valine structure
Product Name:N-Formyl-L-valine
CAS No:4289-97-8
MF:C6H11NO3
MW:145.156441926956
MDL:MFCD00021029
CID:330548
PubChem ID:6950945
Update Time:2025-10-16
N-Formyl-L-valine Chemical and Physical Properties
Names and Identifiers
-
- N-Formyl-L-valine
- 2-formamido-3-methylbutanoic acid
- 4-TRIFLUOROMETHOXYPHENYL 4-BORONOBENZENESULFONAMIDE
- Formyl-Val-OH
- FOR-VAL-OH
- Fromyl-L-Valine
- L-Valine, N-formyl-
- (S)-2-(Formylamino)-3-methylbutyric acid
- 2-(N-formylamino)-3-methylbutanoic acid
- 2-formamido-3-methyl-butanoic acid
- 2-formamido-3-methyl-butyric acid
- 2-formylamino-3-methylbutyric acid
- FORMYL-L-VALINE
- FOR-VALINE
- N-Formyl-DL-valin
- N-Formyl-valin
- N-FORMYL-VALINE
- N-Formylvaline
- NSC 334343
- Formylvaline
- QBYYLBWFBPAOKU-YFKPBYRVSA-N
- N-Formylvaline #
- N-formyl-l-val
- (2S)-2-formamido-3-methylbutanoic acid
- Valine, N-formyl-
- For-Val-OH, AldrichCPR
- (S)-2-formamido-3-methylbutanoic acid
- V5921
- ST24048571
- F0129
- (2S)-2-(formylamino)-3-methylbutanoic acid
- N-alpha-Formyl-L-valine
- Q27460455
- CS-0201914
- For-L-Val-OH
- HY-W142131
- 4289-97-8
- A826056
- SCHEMBL1241894
- NS00048546
- D90634
- EN300-321251
- MFCD00021029
- AKOS015924217
- DA-53383
-
- MDL： MFCD00021029
- Inchi： 1S/C6H11NO3/c1-4(2)5(6(9)10)7-3-8/h3-5H,1-2H3,(H,7,8)(H,9,10)/t5-/m0/s1
- InChI Key： QBYYLBWFBPAOKU-YFKPBYRVSA-N
- SMILES： OC([C@H](C(C)C)NC=O)=O
Computed Properties
- Exact Mass: 145.07393
- Monoisotopic Mass: 145.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.5
Experimental Properties
- Color/Form: Uncertain
- Density: 1.124±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 152-153 ºC
- Refractive Index: 12 ° (C=4, EtOH)
- Solubility: Slightly soluble (22 g/l) (25 º C),
- PSA: 66.4
- LogP: 0.86840
- Solubility: Uncertain
N-Formyl-L-valine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36
- Safety Instruction： 24/25-26
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-Formyl-L-valine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM308480-500g |
N-Formyl-L-valine |
4289-97-8 | 95% | 500g |
$598 | 2021-06-09 | |
| Apollo Scientific | OR963260-1g |
N-Formyl-L-valine |
4289-97-8 | 98+% | 1g |
£76.00 | 2025-02-20 | |
| Apollo Scientific | OR963260-5g |
N-Formyl-L-valine |
4289-97-8 | 98+% | 5g |
£156.00 | 2025-02-20 | |
| Apollo Scientific | OR963260-25g |
N-Formyl-L-valine |
4289-97-8 | 98+% | 25g |
£264.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X62995-250mg |
N-Formyl-L-valine |
4289-97-8 | 95% | 250mg |
¥148.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X62995-1g |
N-Formyl-L-valine |
4289-97-8 | 95% | 1g |
¥438.0 | 2023-09-05 | |
| abcr | AB136200-5 g |
N-Formyl-L-valine; 98% |
4289-97-8 | 5g |
€115.90 | 2021-09-16 | ||
| abcr | AB136200-25 g |
N-Formyl-L-valine; 98% |
4289-97-8 | 25g |
€374.80 | 2021-09-16 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N862425-250mg |
N-Formyl-L-valine |
4289-97-8 | 95% | 250mg |
￥179.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N862425-1g |
N-Formyl-L-valine |
4289-97-8 | 95% | 1g |
￥549.00 | 2022-09-01 |
N-Formyl-L-valine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4289-97-8)N-Formyl-L-valine
Order Number:A826056
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:23
Price ($):224.0
Email:sales@amadischem.com
N-Formyl-L-valine Related Literature
-
Xin Ge,Chao Qian,Xiaoming Ye,Xinzhi Chen RSC Adv. 2015 5 65402
-
2. New methods in peptide synthesis. Part III. Protection of carboxyl groupG. C. Stelakatos,A. Paganou,L. Zervas J. Chem. Soc. C 1966 1191
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3. Polypeptides. Part XIII. The use of β-methylthioethyl esters for the protection of carboxyl groups in peptide synthesisM. Joaquina S. A. Amaral,G. C. Barrett,H. N. Rydon,J. E. Willett J. Chem. Soc. C 1966 807
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Zhengyi Qian,Janine Antosch,Jutta Wiese,Johannes F. Imhoff,Hans-Peter Fiedler,Alexander P?thig,Tobias A. M. Gulder Org. Biomol. Chem. 2019 17 6595
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5. Chapter 14. Biological chemistry. Part (i) Peptides and proteins
4289-97-8 (N-Formyl-L-valine) Related Products
- 92571-59-0(D-Valine,N-formyl-3-methyl-)
- 2566-32-7(N-Methyl-dl-valine Hydrochloride)
- 2480-23-1(N-Methyl-L-valine)
- 102059-44-9(Ethyl,2-[(1-carboxy-2-methylpropyl)amino]-2-oxo- (9CI))
- 4289-96-7(Valine, N-formyl-)
- 17916-88-0(N-Acetyl-D-valine)
- 3067-19-4(N-Acetyl-DL-Valine)
- 114285-08-4(Propyl,3-(acetylamino)-3-carboxy-2-methyl- (9CI))
- 96-81-1(N-Acetyl-L-valine)
- 88930-14-7(N-Methyl-D-valine)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4289-97-8)N-Formyl-L-valine
Purity:99%
Quantity:25g
Price ($):224.0